Cas no 2270-41-9 (Scirpentriol)

• Product Name: Scirpentriol
• CAS No: 2270-41-9
• Molecular Formula: C₁₅H₂₂O₅
• Molecular Weight: 282.33218
• CID: 263245
• PubChem ID: 15571724

Scirpentriol Properties

Names and Identifiers

• Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, (3a,4b)-
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, (3.α.,4.β.)-
• 3,4,15-scirpentriol
• Anguidol
• Scirpenetriol
• scirpentriol
• scirpenol
• BL 5731
• NSC-269142
• SCHEMBL10996325
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, (3.alpha.,4.beta.)-
• SCIRP-9-ENE-3.ALPHA.,4.BETA.,15-TRIOL
• NSC 269142
• ANGUIDINE DERIV SCIRPENTRIOL
• (1S,2R,7R,9R,10R,11S,12S)-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10,11-diol
• Trichothec-9-ene-3-alpha,4-beta,15-triol, 12,13-epoxy-
• Scirpene-3,4,15-triol
• UNII-YDE8TG6S26
• YDE8TG6S26
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, (3alpha,4beta)-
• 2270-41-9
• PD028156
• Neuro_000135
• Scripentriol
• CHEBI:174700
• PXEBOIUZEXXBGH-UHFFFAOYSA-N
• 12,13-Epoxy-trichothec-9-ene-3alpha,4beta,15-triol
• 2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10,11-diol

• InChIKey： PXEBOIUZEXXBGH-GTJZFRISSA-N
• Inchi： InChI=1S/C15H22O5/c1-8-3-4-14(6-16)9(5-8)20-12-10(17)11(18)13(14,2)15(12)7-19-15/h5,9-12,16-18H,3-4,6-7H2,1-2H3/t9-,10-,11-,12-,13-,14-,15-/m1/s1
• SMILES： CC1CC[C@@]2([C@]3([C@H](O)[C@@H](O)[C@@H](O[C@@H]2C=1)[C@@]13CO1)C)CO

Computed Properties

• Exact Mass: 282.14700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 282.146724
• Heavy Atom Count: 20
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 82.4

Experimental Properties

• LogP: -0.01670
• PSA: 82.45000
• Refractive Index: 1.619
• Boiling Point: 459.4°Cat760mmHg
• Flash Point: 231.6°C
• Density: 1.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes